Cas no 2034333-29-2 (N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-oxo-4H-chromene-2-carboxamide
• CAS No: 2034333-29-2
• MF: C₂₀H₁₅NO₅S
• MW: 381.401804208755
• CID: 5551088
• Update Time: 2025-07-15

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-4-oxochromene-2-carboxamide
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C20H15NO5S/c22-14-11-16(26-15-6-2-1-5-13(14)15)19(23)21-12-20(24,17-7-3-9-25-17)18-8-4-10-27-18/h1-11,24H,12H2,(H,21,23)
• InChI Key： HZCAZSCDCRPAEP-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2=CC=CO2)(O)C2SC=CC=2)=O)OC2=C(C=CC=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-oxo-4H-chromene-2-carboxamide

Introduction to N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-oxo-4H-chromene-2-carboxamide (CAS No. 2034333-29-2)

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-oxo-4H-chromene-2-carboxamide, identified by its CAS number 2034333-29-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines heterocyclic aromatic rings with functional groups that make it a promising candidate for various biological applications. The presence of both furan and thiophene moieties, coupled with an amide linkage and a chromene core, endows this compound with unique electronic and steric properties that are being explored in contemporary research.

The chromene scaffold, a well-known pharmacophore in medicinal chemistry, is often associated with anti-inflammatory, antimicrobial, and antioxidant properties. In particular, the 4H-chromene system has been extensively studied for its potential in developing novel therapeutic agents. The incorporation of a hydroxyl group at the 2-position of the chromene ring enhances its reactivity and interaction with biological targets. Additionally, the ethyl chain extending from the chromene core, substituted with both furan and thiophene rings, introduces additional layers of complexity that can influence the compound's bioactivity and pharmacokinetic profile.

The amide functional group at the terminal position of the molecule not only contributes to its structural diversity but also opens up possibilities for further derivatization. Amides are known to participate in hydrogen bonding interactions, which can be crucial for binding to biological macromolecules such as proteins and enzymes. This feature makes N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-oxo-4H-chromene-2-carboxamide a valuable scaffold for designing molecules with specific biological activities.

In recent years, there has been growing interest in the development of hybrid molecules that combine different heterocyclic systems to achieve enhanced biological efficacy. The combination of furan, thiophene, and chromene moieties in this compound aligns with this trend. These heterocycles are known for their ability to interact with various biological targets through multiple mechanisms, including hydrophobic interactions, π-stacking, and hydrogen bonding. Such interactions are essential for modulating biological processes and have been leveraged in the design of drugs targeting neurological disorders, cancer, and infectious diseases.

The structural features of N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-oxo-4H-chromene-2-carboxamide also make it a suitable candidate for exploring new synthetic pathways. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. For instance, the hydroxyl group can be used for etherification or esterification reactions, while the amide bond can be subjected to amidation or hydrolysis processes. These synthetic possibilities are particularly valuable in drug discovery pipelines where rapid diversification of molecular structures is often required.

The potential biological activities of this compound have not been fully elucidated; however, preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas. The chromene core is known to possess anti-inflammatory effects through inhibition of key enzymes such as COX and LOX. Additionally, the furan and thiophene moieties have been reported to have antimicrobial and antifungal properties. The combination of these features suggests that N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-y]]ethyl]-4-o]x0[4H-chromene[ -[carboxamide may serve as a versatile scaffold for developing multifunctional therapeutics.

In conclusion, N-[2-(furan[ -[yI[[ -[[hydroxy[[ -[[(thiophen[[ -[yI[[ethyl]]] -[]]] -[]]] -[]]] -[]]] -[]]] -[]]] -[]]] -[]]] (CAS No. 2034333[]29[]-) is a complex organic molecule with a rich structural framework that holds promise for various pharmaceutical applications. Its unique combination of heterocyclic systems and functional groups makes it an attractive candidate for further exploration in drug discovery research. As our understanding of molecular interactions continues to advance, compounds like this one are likely to play a crucial role in developing innovative therapeutic strategies.